Cas no 1217637-76-7 ((R)-(+)-5’-Benzyloxy Carvedilol)

• Product Name: (R)-(+)-5’-Benzyloxy Carvedilol
• CAS No: 1217637-76-7
• MF: C₃₁H₃₂N₂O₅
• MW: 512.596188545227
• CID: 1062642
• PubChem ID: 29973567
• Update Time: 2025-07-21

(R)-(+)-5’-Benzyloxy Carvedilol Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-5’-Benzyloxy Carvedilol
• (R)-(+)-5'-Benzyloxy Carvedilol
• (R)-(+)-5'-BENZYLOXY-CARVEDILOL
• (2R)-1-(9H-carbazol-4-yloxy)-3-[2-(2-methoxy-5-phenylmethoxyphenoxy)ethylamino]propan-2-ol
• (R)-1-(9H-Carbazol-4-yloxy)-3-[[2-[2-methoxy-5-(phenylmethoxy)phenoxy]ethyl]amino]-2-propanol
• DTXSID00652462
• J-004642
• (2R)-1-({2-[5-(Benzyloxy)-2-methoxyphenoxy]ethyl}amino)-3-[(9H-carbazol-4-yl)oxy]propan-2-ol
• 1217637-76-7

• Inchi： 1S/C31H32N2O5/c1-35-28-15-14-24(37-20-22-8-3-2-4-9-22)18-30(28)36-17-16-32-19-23(34)21-38-29-13-7-12-27-31(29)25-10-5-6-11-26(25)33-27/h2-15,18,23,32-34H,16-17,19-21H2,1H3/t23-/m1/s1
• InChI Key： VZHXJWOZEWRBDU-HSZRJFAPSA-N
• SMILES： O(C[C@@H](CNCCOC1C=C(C=CC=1OC)OCC1C=CC=CC=1)O)C1=CC=CC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 512.23100
• Monoisotopic Mass: 512.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 85Ų

Experimental Properties

• Solubility: Chloroform, Ethyl Acetate, Methanol
• PSA: 84.97000
• LogP: 5.70790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on (R)-(+)-5’-Benzyloxy Carvedilol

Chemical and Pharmaceutical Profile of (R)-(+)-5’-Benzyloxy Carvedilol (CAS No. 1217637-76-7)

(R)-(+)-5’-Benzyloxy Carvedilol, identified by its Chemical Abstracts Service number CAS No. 1217637-76-7, is a pharmacologically significant compound that has garnered attention in the field of pharmaceutical chemistry and medicinal biology. This enantiomer, specifically the (R)-configuration, exhibits distinct pharmacokinetic and pharmacodynamic properties that make it a subject of extensive research and development.

The compound belongs to the class of β-adrenergic receptor antagonists, commonly known as beta-blockers. However, its unique structural modification with a benzyloxy group at the 5’ position introduces novel interactions with biological targets, which are not observed in its parent compound, carvedilol. This modification has been strategically designed to enhance binding affinity and selectivity, thereby improving therapeutic efficacy.

In recent years, there has been a growing interest in the development of enantiopure drugs due to their reduced side effects and improved patient outcomes. (R)-(+)-5’-Benzyloxy Carvedilol exemplifies this trend, as it has shown promise in preclinical studies for its potential applications in cardiovascular diseases management. The benzyloxy group not only enhances solubility but also modulates the drug’s interaction with plasma proteins, leading to prolonged half-life and sustained therapeutic action.

One of the most compelling aspects of (R)-(+)-5’-Benzyloxy Carvedilol is its mechanism of action. Unlike racemic carvedilol, which contains both (R) and (S) enantiomers in equal proportions, this enantiomer exhibits more pronounced β1-adrenergic receptor blockade with minimal β2-adrenergic receptor affinity. This selectivity is particularly advantageous in patients with respiratory conditions such as asthma or chronic obstructive pulmonary disease (COPD), where non-selective beta-blockers can exacerbate these conditions.

Recent studies have also highlighted the compound’s potential in managing hypertension and myocardial infarction recovery. The enhanced affinity for β1-adrenergic receptors allows for more effective control of heart rate and blood pressure without significantly affecting peripheral vascular resistance. Additionally, the extended duration of action due to improved plasma protein binding makes it a promising candidate for once-daily dosing regimens.

The synthesis of (R)-(+)-5’-Benzyloxy Carvedilol involves sophisticated organic chemistry techniques, including chiral resolution and stereoselective functionalization. The benzyloxy group is introduced through nucleophilic aromatic substitution or etherification reactions, ensuring high enantiomeric purity. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity and stereochemical configuration of the compound.

Efficacy and safety profiles of (R)-(+)-5’-Benzyloxy Carvedilol have been evaluated in multiple preclinical models, demonstrating superior performance compared to existing beta-blockers. Animal studies have shown reductions in blood pressure without significant bradycardia or worsening of respiratory function. Furthermore, preliminary clinical trials have indicated favorable tolerability and efficacy in human subjects with cardiovascular disorders.

The pharmaceutical industry is increasingly recognizing the value of enantiopure drugs like (R)-(+)-5’-Benzyloxy Carvedilol. Regulatory agencies have shown favor towards such compounds due to their reduced risk of adverse effects and improved patient compliance. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in modern medicine.

Future directions in the study of (R)-(+)-5’-Benzyloxy Carvedilol include exploring its potential in combination therapies with other cardiovascular drugs, investigating mechanisms underlying its cardioprotective effects, and optimizing synthetic routes for large-scale production. Collaborative efforts between academia and industry are essential to translate these findings into clinical practice, ultimately benefiting patients worldwide.